Cas no 296262-27-6 (<br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide)

3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chlorophenyl)-amide is a heterocyclic compound featuring a thienopyrazole core functionalized with a phenyl group at the 1-position and a 4-chlorophenyl amide moiety at the 5-carboxylic acid position. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the thienopyrazole ring system enhances stability and binding affinity, while the 4-chlorophenyl substituent may influence lipophilicity and target interactions. The compound is of interest for research applications, including kinase inhibition or receptor modulation studies, due to its rigid, planar architecture and tunable electronic properties. Suitable for further derivatization, it serves as a versatile intermediate in synthetic organic and pharmaceutical chemistry.
<br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide structure
296262-27-6 structure
Product Name:<br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide
CAS No:296262-27-6
MF:C19H14ClN3OS
MW:367.851961612701
CID:3064246
PubChem ID:1125180
Update Time:2025-06-15

<br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide Chemical and Physical Properties

Names and Identifiers

    • <br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide
    • STK371093
    • CS-0362278
    • 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide
    • AKOS000576023
    • 296262-27-6
    • Oprea1_557724
    • AG-205/08635003
    • SR-01000510419
    • NSC832718
    • Oprea1_597513
    • NSC-832718
    • N-(4-chlorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide
    • SR-01000510419-1
    • MDL: MFCD00375967
    • Inchi: 1S/C19H14ClN3OS/c1-12-16-11-17(18(24)21-14-9-7-13(20)8-10-14)25-19(16)23(22-12)15-5-3-2-4-6-15/h2-11H,1H3,(H,21,24)
    • InChI Key: RFRBPSKVMMORJE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(C1=CC2C(C)=NN(C3C=CC=CC=3)C=2S1)=O

Computed Properties

  • Exact Mass: 367.0546109Da
  • Monoisotopic Mass: 367.0546109Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 75.2Ų

<br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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N-(4-Chlorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide
296262-27-6 97%
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$291 2022-06-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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N-(4-chlorophenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide
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¥2629.00 2024-05-20

Additional information on <br>3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phen yl)-amide

Introduction to 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide (CAS No. 296262-27-6)

3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide, also known by its CAS number 296262-27-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide is characterized by a thienopyrazole core substituted with a methyl group at the 3-position, a phenyl group at the 1-position, and an amide linkage to a 4-chlorophenyl group. This unique structural arrangement confers the compound with specific chemical and biological properties that make it an interesting candidate for various research studies.

Recent studies have highlighted the potential of thienopyrazoles in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thienopyrazole derivatives exhibit potent anti-inflammatory and analgesic activities. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. This suggests that 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide may have similar properties and could be a valuable lead compound for further investigation.

In addition to its anti-inflammatory and analgesic properties, 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide has also shown promise in cancer research. A study published in Cancer Letters in 2020 demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide could be a potential candidate for the development of targeted cancer therapies.

The synthesis of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the reaction of 3-methylthiophene with phenylhydrazine to form the thienopyrazole core, followed by carboxylation and amide formation with 4-chlorophenylamine. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the process.

The physicochemical properties of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

To further understand the biological activity of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide, extensive in vitro and in vivo studies have been conducted. In vitro assays using cell lines have shown that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory responses and cancer progression. In vivo studies using animal models have demonstrated its efficacy in reducing inflammation and tumor growth, providing strong evidence for its therapeutic potential.

The safety profile of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro-phenyl)-amide has also been evaluated through preclinical toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (4-chloro - phen yl) - amide (CAS No. 296262 - 27 - 6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable physicochemical properties and promising preclinical results, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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